Cas no 14635-53-1 (Pregna-1,4-diene-3,20-dione,9,11b-dichloro-17,21-dihydroxy-16a-methyl-, 21-(dihydrogenphosphate), disodium salt (7CI,8CI))

• Product Name: Pregna-1,4-diene-3,20-dione,9,11b-dichloro-17,21-dihydroxy-16a-methyl-, 21-(dihydrogenphosphate), disodium salt (7CI,8CI)
• CAS No: 14635-53-1
• MF: C₂₂H₂₇Cl₂Na₂O₇P
• MW: 551.304888010025
• CID: 156690
• PubChem ID: 26790
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9,11b-dichloro-17,21-dihydroxy-16a-methyl-, 21-(dihydrogenphosphate), disodium salt (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9,11b-dichloro-17,21-dihydroxy-16a-methyl-, 21-(dihydrogenphosphate), disodium salt (7CI,8CI)
• [2-(9,11-dichloro-17-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] dihydrogen phosphate
• 14635-53-1
• 1VYB1RE3LZ
• UNII-1VYB1RE3LZ
• Pregna-1,4-diene-3,20-dione, 9,11beta-dichloro-17,21-dihydroxy-16alpha-methyl-, 21-(dihydrogen phosphate), disodium salt
• 16alpha-Methyldichlorisone phosphate disodium
• 16a-Methyl-dichlorisone-21-phosphate disodium
• NSC-90615

• Inchi： 1S/C22H29Cl2O7P.2Na/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,24)17(23)10-20(16,3)22(12,27)18(26)11-31-32(28,29)30;;/h6-7,9,12,15-17,27H,4-5,8,10-11H2,1-3H3,(H2,28,29,30);;/q;2*+1/p-2/t12-,15?,16?,17?,19?,20?,21+,22+;;/m1../s1
• InChI Key： KWCBUDBRAVGLHJ-AQOVLKHPSA-L
• SMILES： Cl[C@@]12C3(C=CC(C=C3CCC1C1C[C@@H](C)[C@](C(COP(=O)([O-])[O-])=O)(C1(C)CC2Cl)O)=O)C.[Na+].[Na+]

Computed Properties

• Exact Mass: 506.10297
• Monoisotopic Mass: 506.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Boiling Point: 686.6°Cat760mmHg
• Flash Point: 369°C
• Refractive Index: 1.601
• PSA: 121.13
• LogP: 3.52850